Cas no 2172220-36-7 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-4-(2-methoxyethyl)piperidine-4-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-4-(2-methoxyethyl)piperidine-4-carboxylic acid
• CAS No: 2172220-36-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6547311
• PubChem ID: 165877719
• Update Time: 2025-06-10

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-4-(2-methoxyethyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-4-(2-methoxyethyl)piperidine-4-carboxylic acid
• 2172220-36-7
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-4-(2-methoxyethyl)piperidine-4-carboxylic acid
• EN300-1534404

• Inchi： 1S/C26H30N2O6/c1-33-15-12-26(24(30)31)10-13-28(14-11-26)23(29)16-27-25(32)34-17-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,22H,10-17H2,1H3,(H,27,32)(H,30,31)
• InChI Key： UYBMIYUOJPSVBG-UHFFFAOYSA-N
• SMILES： OC(C1(CCOC)CCN(C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-4-(2-methoxyethyl)piperidine-4-carboxylic acid

Chemical Compound CAS No. 2172220-36-7: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-4-(2-methoxyethyl)piperidine-4-carboxylic Acid

The chemical compound with CAS No. 2172220-36-7, named 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-4-(2-methoxyethyl)piperidine-4-carboxylic acid, is a complex organic molecule with significant potential in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a piperidine ring, and a methoxyethyl substituent. The combination of these structural elements makes it a valuable building block for the development of advanced therapeutic agents and biologically active molecules.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and protection strategies. The Fmoc moiety is widely used as a temporary protecting group for amino acids, ensuring precise control over the synthesis of complex peptides and proteins. In this compound, the Fmoc group is attached to an acetyl-amino moiety, which further enhances its utility in controlled drug delivery systems and targeted therapies. The piperidine ring, a six-membered cyclic amine, contributes to the molecule's stability and bioavailability, making it an attractive candidate for drug development.

The 4-(2-methoxyethyl) substituent on the piperidine ring introduces additional functional diversity to the molecule. This group not only increases the hydrophilicity of the compound but also enhances its solubility in aqueous environments, which is crucial for pharmacokinetic studies and in vivo applications. Recent research has demonstrated that such substituents can significantly influence the pharmacodynamic properties of drugs, including their absorption, distribution, metabolism, and excretion (ADME) profiles.

One of the most promising applications of this compound lies in its potential as a precursor for peptide-based drugs. The integration of the Fmoc group allows for precise control during peptide synthesis, enabling researchers to construct complex sequences with high fidelity. This capability is particularly valuable in the development of vaccines, antibodies, and other biologics that require precise molecular architectures.

Moreover, the compound's structure suggests potential applications in materials science. The combination of a rigid fluorenyl group with a flexible piperidine ring could lead to novel materials with unique mechanical and electronic properties. For instance, derivatives of this compound could be explored as components in advanced polymers or as building blocks for nanotechnology applications.

In terms of synthesis, this compound represents a significant advancement in organic chemistry. Its construction involves multi-step reactions that demonstrate the chemist's ability to manipulate complex molecular frameworks with precision. Key steps include the installation of the Fmoc group via nucleophilic acyl substitution and the subsequent functionalization of the piperidine ring with the methoxyethyl substituent. These reactions highlight modern synthetic methodologies that prioritize both efficiency and selectivity.

Recent advancements in analytical techniques have also contributed to our understanding of this compound's properties. High-resolution mass spectrometry (HRMS) has provided detailed insights into its molecular composition and structural integrity. Additionally, nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming the stereochemistry and regioselectivity of key intermediates during its synthesis.

Looking forward, this compound holds immense potential for further exploration in both academic and industrial settings. Its versatile structure lends itself to a wide range of applications, from drug discovery to materials innovation. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing modern chemistry and biology.